Cas no 2493-57-4 (Phenol, 3,5-dichloro-,1-benzenesulfonate)

• Product Name: Phenol, 3,5-dichloro-,1-benzenesulfonate
• CAS No: 2493-57-4
• MF: C₁₂H₈Cl₂O₃S
• MW: 303.161120414734
• CID: 262600
• PubChem ID: 137619
• Update Time: 2025-04-19

Phenol, 3,5-dichloro-,1-benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dichloro-,1-benzenesulfonate
• phenyl 3,5-dichlorobenzenesulfonate
• AKOS008678027
• DTXSID40179643
• 2493-57-4
• Benzenesulfonic acid, 3,5-dichlorophenyl ester

• Inchi： 1S/C12H8Cl2O3S/c13-9-6-10(14)8-12(7-9)18(15,16)17-11-4-2-1-3-5-11/h1-8H
• InChI Key： USKMNIUTUULYAP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(=O)(=O)OC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 301.95724
• Monoisotopic Mass: 301.95712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.464
• Boiling Point: 444°Cat760mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.609
• PSA: 43.37